1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene

• CAS RN: 61166-71-0
• Molecular Formula: C17H17F3O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 1-methyl-2-propylsulfinyl-4-[3-(trifluoromethyl)phenoxy]benzene
• InChI: InChI=1S/C17H17F3O2S/c1-3-9-23(21)16-11-15(8-7-12(16)2)22-14-6-4-5-13(10-14)17(18,19)20/h4-8,10-11H,3,9H2,1-2H3
• InChI Key: YQTVWNXPJSRPMR-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)C1=C(C=CC(=C1)OC2=CC=CC(=C2)C(F)(F)F)C

Description

1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene is a useful research compound. Its molecular formula is C17H17F3O2S and its molecular weight is 342.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-2-(propane-1-sulfinyl)-4-[3-(trifluoromethyl)phenoxy]benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Thirty-five percent hydrogen peroxide solution (1.6 g, 0.016 mole) was added at 8°-10° C to a mixture of 4-methyl-3-n-propylthiophenyl 3-trifluoromethylphenyl ether (3.8 g, 0.012 mole) and glacial acetic acid (30 ml). After 5 hr at room temperature, the reaction mixture was poured into water (100 ml) and extracted three times with benzene. The combined organic layers were washed with 5 % sodium carbonate solution, then water and dried over sodium sulfate. Evaporation of the solvent gave 3.8 g (92.5 %) of 4-methyl-3-n-propylsulfinylphenyl 3-trifluoromethylphenyl ether, colorless oil, nD25 1.5350. Anal. Found: C, 59.50; H, 5.11. Calcd. for C17H17F3O2S : C, 59.64; H, 5.01 %.